Cas no 651331-34-9 (1H-Indole-3-octadecanol, 5-methoxy-)

1H-Indole-3-octadecanol, 5-methoxy- structure
651331-34-9 structure
Product Name:1H-Indole-3-octadecanol, 5-methoxy-
CAS No:651331-34-9
MF:C27H45NO2
MW:415.651708364487
CID:405538
PubChem ID:11418594
Update Time:2025-04-19

1H-Indole-3-octadecanol, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-octadecanol, 5-methoxy-
    • 18-(5-methoxy-1H-indol-3-yl)octadecan-1-ol
    • 651331-34-9
    • SCHEMBL5360884
    • DTXSID40465290
    • CHEMBL434576
    • Inchi: 1S/C27H45NO2/c1-30-25-19-20-27-26(22-25)24(23-28-27)18-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-21-29/h19-20,22-23,28-29H,2-18,21H2,1H3
    • InChI Key: GGEFAZNPFHKYLR-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCCCCCCCCC1=CNC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 415.34525
  • Monoisotopic Mass: 415.345029678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 19
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.25
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